6-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
Overview
Description
6-Bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione (BMDB) is a heterocyclic compound that has been studied extensively in recent years. It has been found to have a variety of applications in scientific research, including its use as a biochemical and physiological modulator, and its potential use as an inhibitor of enzyme activity.
Scientific Research Applications
6-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has been studied extensively in recent years due to its potential applications in scientific research. One of its main applications is in the study of enzyme activity. This compound has been found to be an effective inhibitor of several enzymes, including caspase-3, which is involved in apoptosis. It has also been found to be effective in modulating the activity of other enzymes, such as tyrosinase, which is involved in the regulation of melanin production. This compound has also been studied for its potential applications in cancer research, as it has been found to be effective in inhibiting the growth of certain types of cancer cells.
Mechanism of Action
The mechanism of action of 6-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is not fully understood, but it is thought to involve the inhibition or modulation of enzyme activity. This compound is believed to interact with enzymes by binding to their active sites, thereby preventing them from performing their normal functions. It is also thought to interact with cellular proteins, which may lead to changes in the cell's metabolism and gene expression.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to be effective in modulating the activity of several enzymes, including caspase-3, tyrosinase, and other enzymes involved in apoptosis and melanin production. It has also been found to be effective in inhibiting the growth of certain types of cancer cells. In addition, this compound has been found to have anti-inflammatory and analgesic properties, as well as being able to modulate the activity of certain neurotransmitters.
Advantages and Limitations for Lab Experiments
6-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize, and it can be used in a variety of different experiments. Additionally, it is relatively stable and has a long shelf life. However, there are some limitations to its use in laboratory experiments. For instance, it has been found to be toxic at high concentrations, and it can be difficult to accurately measure its concentration in a solution.
Future Directions
As 6-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has been found to have a variety of potential applications in scientific research, there are many possible future directions for its use. One potential direction is to further study its mechanism of action and its effects on enzymes and cellular proteins. Additionally, further research could be conducted on its potential applications in cancer research, as well as its anti-inflammatory and analgesic properties. Additionally, further research could be conducted on its potential use as a modulator of neurotransmitter activity, as well as its potential use in drug delivery systems. Finally, further research could be conducted on its potential use as an inhibitor of other enzymes, such as those involved in the regulation of metabolism.
Synthesis Methods
The synthesis of 6-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione can be achieved through a few different methods. The most common method is a condensation reaction between 5-bromo-2-methyl-1H-benzimidazole and 2,4-dihydroxybenzaldehyde. This reaction is carried out in a 1:1 molar ratio in the presence of an acid catalyst, such as sulfuric acid, and is typically heated to a temperature of around 160-170°C. Another method involves the use of an aldol condensation reaction between 2-methyl-1H-benzimidazole and 2,4-dihydroxybenzaldehyde. This reaction is typically heated to a temperature of around 120-140°C and is also catalyzed by an acid.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione involves the condensation of 2-amino-4-bromo-6-methylphenol with phthalic anhydride followed by cyclization and bromination.", "Starting Materials": [ "2-amino-4-bromo-6-methylphenol", "Phthalic anhydride", "Acetic anhydride", "Sulfuric acid", "Sodium acetate", "Bromine" ], "Reaction": [ "Step 1: Dissolve 2-amino-4-bromo-6-methylphenol (1.0 eq) and phthalic anhydride (1.0 eq) in acetic anhydride and add a catalytic amount of sulfuric acid. Heat the mixture to 120°C for 4 hours to form the intermediate 6-bromo-8-methyl-2-phenyl-1,2,3,4-tetrahydroquinazoline-2,4-dione.", "Step 2: Cool the reaction mixture to room temperature and add sodium acetate to neutralize the mixture. The resulting solid is filtered and washed with water to obtain the crude product.", "Step 3: Dissolve the crude product in acetic acid and add bromine dropwise with stirring. The mixture is heated to 80°C for 2 hours to complete the bromination reaction.", "Step 4: The reaction mixture is cooled and the product is filtered and washed with water. The resulting solid is recrystallized from ethanol to obtain pure 6-bromo-8-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione." ] } | |
| 77395-09-6 | |
Molecular Formula |
C9H6BrNO3 |
Molecular Weight |
256.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
